Cas no 6952-53-0 (3-Methyl-1-(pyridin-2-yl)butan-1-one)

3-Methyl-1-(pyridin-2-yl)butan-1-one Properties

Names and Identifiers

• 1-Butanone,3-methyl-1-(2-pyridinyl)-
• 2-(3-methylbutyryl)pyridine
• 2-Methylpropyl 2-pyridyl ketone
• 2-Methylproyl 2-pyridyl ketone
• 3-methyl-1-pyridin-2-ylbutan-1-one
• 2-Isovalerylpyridine
• isobutyl 2-pyridyl ketone
• NSC-62100
• 2-(Isobutylcarbonyl)pyridine
• SCHEMBL7109048
• MFCD07699213
• Z513733780
• AS-48303
• NSC62100
• AKOS010015530
• F30232
• A914576
• 6952-53-0
• CS-0205229
• EN300-102661
• 3-methyl-1-(pyridin-2-yl)butan-1-one
• ZUDCNFJWSIGUGD-UHFFFAOYSA-N
• 3-methyl-1(2-pyridyl)butan-1-one
• DTXSID10289586
• +Expand

• MDL： MFCD07699213
• InChIKey： ZUDCNFJWSIGUGD-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13NO/c1-8(2)7-10(12)9-5-3-4-6-11-9/h3-6,8H,7H2,1-2H3
• SMILES： O=C(C(C1(C)C=CC=CO1)=O)C2=NC=CC=C2

Computed Properties

• Exact Mass: 163.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 163.1
• Heavy Atom Count: 12
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• LogP: 2.31040
• PSA: 29.96000
• Refractive Index: 1.499
• Boiling Point: 241.9°C at 760 mmHg
• Flash Point: 106.2°C
• Density: 0.994

3-Methyl-1-(pyridin-2-yl)butan-1-one Security Information

3-Methyl-1-(pyridin-2-yl)butan-1-one Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%